molecular formula C14H11F3 B8652650 4-Methyl-2'-(trifluoromethyl)-1,1'-biphenyl

4-Methyl-2'-(trifluoromethyl)-1,1'-biphenyl

Cat. No.: B8652650
M. Wt: 236.23 g/mol
InChI Key: GVVICDFSXZKAPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Methyl-2'-(trifluoromethyl)-1,1'-biphenyl is a useful research compound. Its molecular formula is C14H11F3 and its molecular weight is 236.23 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H11F3

Molecular Weight

236.23 g/mol

IUPAC Name

1-methyl-4-[2-(trifluoromethyl)phenyl]benzene

InChI

InChI=1S/C14H11F3/c1-10-6-8-11(9-7-10)12-4-2-3-5-13(12)14(15,16)17/h2-9H,1H3

InChI Key

GVVICDFSXZKAPO-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C2=CC=CC=C2C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 388 mg (1.52 mmol, 1.4 eq.) of 4-methylphenyltrimethylstannane (Example 69, Step A) in 5 mL of toluene under a nitrogen atmosphere was treated with 238 mg of 2-bromobenzotrifluoride (1.06 mmol) and 64 mg of tetrakis(triphenylphosphine) palladium(O) and the resulting solution heated at reflux for 14 hours. The mixture was cooled, filtered and concentrated under vacuum to give an amber oil that was chromatographed on silica, eluting with hexane, to give the product. 1H NMR (300 MHz, CDCl3): 2.41 (s,3), 7.2-7.8 (m,8H). EI-MS: calculated for C14H11F3 236; found 236 (M+,100%).
Quantity
388 mg
Type
reactant
Reaction Step One
Quantity
238 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
64 mg
Type
catalyst
Reaction Step One
[Compound]
Name
C14H11F3
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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